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Compound of Interest

Compound Name: 1,5-Diacetylindoline

Cat. No.: B094150

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1,5-Diacetylindoline,
a chemical intermediate used in pharmaceutical research and development. Due to the limited
availability of a specific Safety Data Sheet (SDS) for this compound, this document compiles
and extrapolates information from the known hazards of structurally similar compounds and
general best practices for handling substituted indolines in a laboratory setting. The information
herein is intended to supplement, not replace, institutional safety protocols and professional
judgment.

Hazard Identification and Classification

Based on available data for analogous compounds, 1,5-Diacetylindoline is anticipated to
present the following hazards. Users should handle this compound with the assumption that it
is hazardous. A chemical label for 1,5-Diacetylindoline indicates it causes skin irritation,
serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Summary
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.[2]
Use only outdoors or in a well-
P271 _
ventilated area.[2]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2]
IF SWALLOWED: Call a
POISON CENTER or
Response P301+P312 L
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302+P352

of soap and water.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention.
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If eye irritation persists: Get

P337+P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362
and wash before reuse.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[2]
P405 Store locked up.[2]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Experimental Protocols for Safe Handling

2.1 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 1,5-Diacetylindoline. The following

PPE is recommended as a minimum standard.

Wear

Required Personal Protective Equipment

Splash-Proof Safety Goggles

Cansider u,
|

A

| Laboratory Coat

wear
Researcher

Wear

Face Shield
(when handling larger quantities
or risk of splash)

\

Chemical-Resistant Gloves
(e.g., Nitrile)

Safe Handling
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Caption: Recommended Personal Protective Equipment for handling 1,5-Diacetylindoline.
2.2 Engineering Controls
Proper ventilation is crucial to minimize inhalation exposure.

o Fume Hood: All weighing and handling of 1,5-Diacetylindoline powder should be performed
in a certified chemical fume hood.

o Ventilation: Ensure the laboratory has adequate general ventilation. Eyewash stations and
safety showers must be readily accessible.[2][3]

2.3 Handling and Storage

e Handling:

o

Avoid contact with skin, eyes, and clothing.[4]

[¢]

Avoid the formation of dust and aerosols.[4]

[¢]

Use spark-proof tools and explosion-proof equipment if necessary.[5]

[e]

Wash hands thoroughly after handling.[2]

e Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4]
o Store away from strong oxidizing agents and strong acids.[4]
o Consider storing under an inert atmosphere.[2]

Emergency Procedures

The following flowchart outlines the initial response to accidental exposures.
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Accidental Exposure
to 1,5-Diacetylindoline

Skin Contac/ Eye COH&;/CI \‘Inhalation \Ingestion

Immediately rinse eyes
Remove contaminated clothing. cautiously with water Move person to fresh air. Rinse mouth with water.
for at least 15 minutes.

| di I' h ski i ‘}
mmediately wash skin
with plenty of soap and water _Remove oI BT Keep comfortable for breathing. Do NOT induce vomiting.
) if present and easy to do.
for at least 15 minutes.
\d \4 \ Y
Seek medical attention Seek immediate Seek medical attention Seek immediate
if irritation persists. medical attention. if feeling unwell. medical attention.

Click to download full resolution via product page
Caption: First aid procedures for exposure to 1,5-Diacetylindoline.
3.1 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[4]
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» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOx) and carbon oxides (CO, CO2).[4][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

3.2 Accidental Release Measures

The following workflow should be followed in the event of a spill.

Spill of 1,5-Diacetylindoline

Evacuate immediate area
and ensure adequate ventilation.

.

Wear appropriate PPE
(respirator, gloves, goggles, lab coat).

.

Contain the spill.
Prevent entry into drains.

.

Carefully sweep or scoop up solid material.
Use inert absorbent material for solutions.

.

Place in a sealed, labeled container
for hazardous waste disposal.

.

Clean the spill area thoroughly.
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Caption: Workflow for responding to an accidental spill.

Toxicological and Physical Properties

While specific toxicological data for 1,5-Diacetylindoline is limited, the following information is

based on general knowledge of similar chemical structures.

Physical and Chemical Properties

Property Value Source

Chemical Formula C12H13NO2 [7]
1-(5-acetyl-2,3-dihydroindol-1-

IUPAC Name [7]
yl)ethanone

CAS Number 16078-35-6 [7]

Appearance Solid (form may vary) Assumed

- Stable under normal
Stability [4]

conditions.

o Strong oxidizing agents, strong
Incompatibilities

[4]

acids.
Hazardous Decomposition Carbon monoxide, Carbon ne
Products dioxide, Nitrogen oxides.

Toxicological Information (Anticipated)

Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

Respiratory Sensitization: May cause respiratory irritation.[1]
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» Carcinogenicity: No data available. Not classified as a carcinogen by major regulatory
agencies (based on data for similar compounds).

o Germ Cell Mutagenicity: No data available.
e Reproductive Toxicity: No data available.

This technical guide is intended to promote a culture of safety. Always consult your institution's
safety officer and the most current regulatory guidelines before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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